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Compound of Interest

Compound Name: Methyl 2-(methylthio)butyrate

CAS No.: 51534-66-8

Cat. No.: B1583963

Get Quote

Chemical Identity & Significance
Methyl 2-(methylthio)butyrate is a sulfur-containing ester characterized by a potent sulfurous,

cheesy, and fruity aroma.[1] It serves as a critical savory flavorant in the food industry (e.g.,

cheese, potato, and meat analogs). Its structural uniqueness lies in the

-positioning of the methylthio group, which significantly influences both its mass spectral
fragmentation and NMR splitting patterns compared to its

- or

-isomers.
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Parameter Data

IUPAC Name Methyl 2-(methylsulfanyl)butanoate

CAS Number 51534-66-8

Molecular Formula

Molecular Weight 148.22 g/mol

FEMA Number 3412

Organoleptic Sulfurous, fruity, cheesy, onion-like nuances

Synthesis & Impurity Profile (Causality of Spectra)
To understand the spectroscopic background, one must recognize the synthesis route. The

standard industrial preparation involves the nucleophilic substitution of methyl 2-bromobutyrate

with sodium methanethiolate (

).

Experimental Causality:

Starting Material: Methyl 2-bromobutyrate.[2]

Reagent: Sodium methanethiolate (15% aq. or solid).

Mechanism:

displacement at the chiral center (C2).

Implications: Incomplete reaction leads to traces of the bromo-ester in GC-MS. Oxidation

leads to the sulfoxide (M+164), observable in MS and causing downfield NMR shifts.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway explaining potential impurities and structural origin.[2]

Mass Spectrometry (EI-MS)
Method: Electron Ionization (70 eV). The mass spectrum of methyl 2-(methylthio)butyrate is

dominated by cleavage adjacent to the heteroatoms. The stability of the sulfur atom directs the

fragmentation.

Key Fragmentation Ions
m/z Intensity Assignment Mechanism

148 Low/Med (Molecular Ion) Parent molecule.

117 Low
Loss of methoxy

group from ester.

101 Low
Loss of thiomethyl

group.

89 100 (Base)

-Cleavage: Loss of

carbomethoxy group (

).

61 Medium

Rearrangement ion

common in methyl

sulfides.

41 High

Propyl/Allyl cation

(hydrocarbon

backbone).
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Mechanistic Insight: The base peak at m/z 89 is diagnostic. The bond between the carbonyl

carbon and the

-carbon is weakened by the electron-donating capability of the sulfur atom and the stability of
the resulting carbocation stabilized by sulfur (sulfonium resonance).

Fragmentation Pathway Diagram
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Figure 2: Primary fragmentation pathway yielding the diagnostic base peak at m/z 89.

Nuclear Magnetic Resonance (NMR)
Solvent:

(Chloroform-d). The NMR spectrum is distinct due to the chiral center at C2, which renders the
C3 methylene protons diastereotopic (magnetically non-equivalent), often appearing as a
complex multiplet rather than a simple quartet.

NMR Data (400 MHz)
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Shift (

ppm)
Multiplicity Integral Assignment

Coupling (

Hz)

3.76 Singlet (s) 3H
Ester Methyl (

)
-

3.18
Doublet of

doublets (dd)
1H

H-C(2) (

-proton)

2.12 Singlet (s) 3H
S-Methyl (

)
-

1.95 - 1.75 Multiplet (m) 2H
H-C(3) (

-protons)

Complex

(diastereotopic)

1.02 Triplet (t) 3H
H-C(4) (

-methyl)

Interpretation:

The H-C(2) signal at ~3.18 ppm is significantly deshielded by both the ester carbonyl and the

sulfur atom.

The S-Methyl singlet at ~2.12 ppm is characteristic of methyl thioethers.

The H-C(3) protons are adjacent to a chiral center, making them diastereotopic. They

typically do not appear as a clean quartet but as a complex multiplet.

NMR Data (100 MHz)
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Shift (

ppm)
Assignment

172.5 C=O (Carbonyl)

52.3 O-Me (Methoxy carbon)

51.8
C(2) (

-carbon)

25.4
C(3) (

-carbon)

13.8 S-Me (Thiomethyl carbon)

11.6
C(4) (

-methyl)

Infrared Spectroscopy (IR)
Method: ATR (Attenuated Total Reflectance) or Thin Film. The IR spectrum confirms the ester

functionality and the aliphatic chain. The C-S stretch is weak but observable in the fingerprint

region.

1735 - 1745 cm⁻¹: Strong C=O stretch (Ester).

2950 - 2870 cm⁻¹: C-H stretch (Aliphatic).

1435, 1380 cm⁻¹: C-H bend (Methyl/Methylene).

1150 - 1200 cm⁻¹: C-O stretch (Ester).

~600 - 700 cm⁻¹: C-S stretch (Weak, often obscured).

Analytical Workflow (Quality Control)
For routine analysis in a drug development or flavor chemistry lab, the following GC-MS

protocol is recommended to ensure separation from the 4-(methylthio) isomer.
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GC-MS Protocol
Column: DB-WAX or polar equivalent (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium @ 1.0 mL/min.

Oven Program:

Hold 50°C for 2 min.

Ramp 10°C/min to 220°C.

Hold 5 min.

Retention Index (RI): Approx. 1450-1480 on Wax; ~1050 on DB-5.

Analysis Logic Diagram
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Figure 3: Quality control decision tree for validating Methyl 2-(methylthio)butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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